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Compound of Interest

Compound Name:
4,6-dihydroxybenzene-1,3-

disulfonic Acid

Cat. No.: B096403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of resorcinol-

4,6-disulfonic acid, a valuable intermediate in the preparation of various specialty chemicals,

including pharmaceuticals and high-performance polymers. This document details the primary

synthetic pathway, provides a comprehensive experimental protocol, summarizes key

quantitative data, and includes visualizations to elucidate the reaction process.

Introduction
Resorcinol-4,6-disulfonic acid, also known as 4,6-dihydroxybenzene-1,3-disulfonic acid, is

an aromatic sulfonic acid derived from resorcinol (1,3-dihydroxybenzene). The introduction of

two sulfonic acid groups onto the resorcinol ring significantly alters its chemical properties,

enhancing its water solubility and providing reactive sites for further chemical transformations.

Its primary utility lies in its role as a key intermediate. For instance, it is a precursor in the

synthesis of 4,6-diaminoresorcinol, a monomer used in the production of high-performance

polybenzoxazole (PBO) fibers. The sulfonic acid groups can also be replaced in subsequent

reactions, such as nitration to form styphnic acid (2,4,6-trinitroresorcinol), a powerful explosive

and dyestuff intermediate.

Primary Synthesis Pathway: Direct Sulfonation of
Resorcinol
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The most common and direct method for the preparation of resorcinol-4,6-disulfonic acid is the

electrophilic aromatic substitution of resorcinol using a sulfonating agent. The hydroxyl groups

of resorcinol are strongly activating and ortho-, para-directing, leading to the substitution of

sulfonic acid groups at the positions ortho and para to both hydroxyl groups, namely the 2, 4,

and 6 positions. By controlling the reaction conditions, disubstitution at the 4 and 6 positions

can be selectively achieved.

The overall reaction is as follows:

Resorcinol + 2 SO₃ (in H₂SO₄) → Resorcinol-4,6-disulfonic acid

Detailed Experimental Protocol
The following protocol is a synthesized procedure based on literature reports for the direct

sulfonation of resorcinol.

Materials:

Resorcinol (C₆H₆O₂)

Fuming sulfuric acid (20-30% SO₃) or concentrated sulfuric acid (98%) and sulfur trioxide

(SO₃)

Nitromethane (optional, as solvent)

Ice bath

Heating mantle or water bath

Round-bottom flask equipped with a magnetic stirrer and a reflux condenser (if heating for an

extended period)

Dropping funnel

Procedure:

Reaction Setup: In a round-bottom flask of appropriate size, place resorcinol. The flask

should be equipped with a magnetic stirrer and placed in an ice bath to control the initial
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exothermic reaction.

Addition of Sulfonating Agent: Slowly add at least two molar equivalents of the sulfonating

agent (e.g., fuming sulfuric acid) to the resorcinol with continuous stirring. The temperature

should be maintained between 0-10°C during the addition.

Reaction: After the addition is complete, the reaction mixture is allowed to stir at a controlled

temperature. The specific conditions can be varied to optimize the yield (see Table 1). For

example, the mixture can be stirred at 0°C for 1 hour, followed by heating to 40-60°C.[1]

Alternatively, the reaction can be carried out at a temperature range of 60°C to 110°C for 30

minutes to 4 hours.[2]

Work-up and Isolation: (Note: Specific work-up procedures are not well-documented in the

initial search results. The following is a general procedure for isolating sulfonic acids.)

After the reaction is complete, the mixture is cooled to room temperature.

The reaction mixture is then carefully poured into a beaker of crushed ice with stirring. This

will precipitate the product and dilute the excess sulfuric acid.

The crude resorcinol-4,6-disulfonic acid can be isolated by filtration.

Purification: The crude product is a deliquescent solid and is readily soluble in water and

ethanol.[3] Purification can be achieved by recrystallization from a suitable solvent system,

though specific solvents are not detailed in the provided search results.

Quantitative Data
The yield of resorcinol-4,6-disulfonic acid is dependent on the reaction conditions. The

following table summarizes the available quantitative data.
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Parameter Value Conditions Source

Molar Ratio

(Sulfonating

Agent:Resorcinol)

≥ 2:1 N/A [2]

Reaction Temperature 60°C - 110°C N/A [2]

Reaction Time 30 minutes - 4 hours N/A [2]

Spectroscopic Yield 61%

4 equivalents of SO₃

in nitromethane; 0°C

for 60 min, then 40-

60°C

[1]

Table 1: Summary of Reaction Conditions and Yields for the Synthesis of Resorcinol-4,6-

disulfonic Acid.

Characterization
Detailed experimental characterization data for resorcinol-4,6-disulfonic acid is not readily

available. However, based on its structure, the following spectroscopic characteristics can be

expected.
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Technique Expected Observations

¹H NMR

Signals corresponding to the two non-equivalent

aromatic protons and the two hydroxyl protons.

The aromatic protons would likely appear as

singlets or doublets in the downfield region

(around 7.0-8.5 ppm) due to the deshielding

effect of the sulfonic acid groups. The hydroxyl

protons would appear as broad singlets, with

their chemical shift dependent on the solvent

and concentration.

¹³C NMR

Six distinct signals for the six carbon atoms of

the benzene ring. The carbons attached to the

hydroxyl and sulfonic acid groups would be

significantly shifted.

FT-IR

Characteristic absorption bands for: Broad O-H

stretching (hydroxyl groups) around 3200-3600

cm⁻¹, S=O stretching (sulfonic acid groups)

around 1350 and 1175 cm⁻¹, C-O stretching

around 1200 cm⁻¹, Aromatic C=C stretching

around 1600 and 1450 cm⁻¹, S-O stretching

around 1050 cm⁻¹.

Physical Properties
Deliquescent mass, readily soluble in water and

ethanol.[3]

Table 2: Expected Characterization Data for Resorcinol-4,6-disulfonic Acid.

Experimental Workflow and Logical Relationships
The synthesis and subsequent use of resorcinol-4,6-disulfonic acid as an intermediate can be

visualized in the following workflow.

This guide provides a foundational understanding of the synthesis of resorcinol-4,6-disulfonic

acid. For specific applications, further optimization of the reaction conditions and purification
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procedures may be necessary. Researchers are encouraged to consult the cited literature for

more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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